Cas no 2172140-72-4 (7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid)

7-{(9H-Fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid is a specialized spirocyclic compound featuring an Fmoc-protected amine and a carboxylic acid functional group. Its rigid spiro[4.4]nonane scaffold enhances conformational stability, making it valuable in peptide synthesis and medicinal chemistry applications. The Fmoc group allows for selective deprotection under mild basic conditions, facilitating controlled modifications. The carboxylic acid moiety provides a versatile handle for further derivatization or conjugation. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of constrained peptidomimetics, where its structural rigidity can improve binding affinity and metabolic stability. Its high purity and well-defined reactivity profile make it a reliable intermediate in complex organic syntheses.
7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid structure
2172140-72-4 structure
Product Name:7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid
CAS No:2172140-72-4
MF:C25H27NO5
MW:421.485587358475
CID:6200173
PubChem ID:165525924
Update Time:2025-05-30

7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid
    • 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dimethyl-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid
    • EN300-1455828
    • 2172140-72-4
    • Inchi: 1S/C25H27NO5/c1-24(2)25(11-12-31-24)15-26(13-21(25)22(27)28)23(29)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,27,28)
    • InChI Key: QYQXFHYATZRBIC-UHFFFAOYSA-N
    • SMILES: O1CCC2(CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CC2C(=O)O)C1(C)C

Computed Properties

  • Exact Mass: 421.18892296g/mol
  • Monoisotopic Mass: 421.18892296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 76.1Ų

7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid Pricemore >>

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Additional information on 7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid

Introduction to 7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid (CAS No. 2172140-72-4)

7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid, identified by its CAS number 2172140-72-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic heterocycles, which are known for their unique structural and functional properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a spirocyclic framework makes it an intriguing candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a spirocyclic connection between an oxazoline ring and a nonane backbone, which contributes to its rigid conformation and potential for binding interactions with biological targets. The Fmoc protecting group is particularly noteworthy, as it is commonly employed in peptide synthesis to prevent unwanted side reactions. This feature suggests that the compound may find utility in the synthesis of peptide mimetics or as an intermediate in the development of more complex biomolecules.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors. The spirocyclic core of 7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid provides a stable scaffold that can be modulated to optimize interactions with specific targets. This has led to several studies exploring its potential as a scaffold for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The Fmoc group can be removed under specific conditions, allowing for further functionalization and the introduction of additional chemical modifications. This flexibility makes it an attractive building block for medicinal chemists seeking to design molecules with tailored properties. For instance, researchers have investigated its use in the synthesis of protease inhibitors, where the spirocyclic structure can mimic the transition state of substrate binding.

Recent advancements in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular docking simulations have been used to predict how 7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid might bind to proteins such as kinases and transcription factors. These studies have provided valuable insights into its potential pharmacological activity and have guided the design of more potent derivatives.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The spirocyclic formation step is particularly critical, as it determines the overall structural integrity of the molecule. Advances in synthetic methodologies have enabled more efficient routes to this target, making it more accessible for research purposes.

Another area of interest is the potential application of this compound in materials science. Spirocyclic compounds are known for their optical properties, including fluorescence and phosphorescence, which make them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The fluorenyl moiety in particular contributes to these properties, suggesting that derivatives of 7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid could exhibit interesting photophysical behaviors.

In conclusion, 7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,1-dimethyl-2-oxa-spiro4.4nonane-a-carb-oxylic acid (CAS No. 2172140 - 72 - 4) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features, combined with its synthetic accessibility, make it an attractive candidate for further investigation. As research continues to uncover new ways to exploit its properties, this molecule is poised to play a significant role in future developments within these fields.

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